Cas no 1219088-39-7 (1-Chloro-4-(chloromethyl)-2,5-difluorobenzene)

1-Chloro-4-(chloromethyl)-2,5-difluorobenzene is a halogenated aromatic compound featuring both chloro and fluoromethyl substituents on a benzene ring. Its unique structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple reactive sites allows for selective functionalization, enabling the development of complex molecular architectures. The compound's stability under standard conditions ensures reliable handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision applications in cross-coupling reactions and nucleophilic substitutions. This compound is particularly valuable in fine chemical synthesis where controlled halogenation is critical.
1-Chloro-4-(chloromethyl)-2,5-difluorobenzene structure
1219088-39-7 structure
Product Name:1-Chloro-4-(chloromethyl)-2,5-difluorobenzene
CAS No:1219088-39-7
MF:C7H4Cl2F2
MW:197.009467124939
MDL:MFCD24305752
CID:4687025
PubChem ID:67296941
Update Time:2025-06-07

1-Chloro-4-(chloromethyl)-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(chloromethyl)-2,5-difluorobenzene
    • NHDGPHLLIJPRSY-UHFFFAOYSA-N
    • 4-Chloro-2,5-difluorobenzyl chloride
    • 1-chloro-4-chloromethyl-2,5-difluoro-benzene
    • Benzene,1-chloro-4-(chloromethyl)-2,5-difluoro-
    • 1-Chloro-4-(chloromethyl)-2,5-difluorobenzene
    • MDL: MFCD24305752
    • Inchi: 1S/C7H4Cl2F2/c8-3-4-1-7(11)5(9)2-6(4)10/h1-2H,3H2
    • InChI Key: NHDGPHLLIJPRSY-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(=CC=1F)Cl)F

Computed Properties

  • Exact Mass: 195.9658118g/mol
  • Monoisotopic Mass: 195.9658118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.1

1-Chloro-4-(chloromethyl)-2,5-difluorobenzene Pricemore >>

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